Cas no 2172476-77-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2172476-77-4
- EN300-1563085
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid
-
- Inchi: 1S/C24H26F2N2O5/c1-13(23(31)28-20(22(25)26)11-21(29)30)14(2)27-24(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19-20,22H,11-12H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
- InChI Key: KLCVCMCQXUVKQN-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)O)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F
Computed Properties
- Exact Mass: 460.18097826g/mol
- Monoisotopic Mass: 460.18097826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1563085-0.05g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-0.1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-0.25g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-0.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-2.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-5.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-10.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1563085-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1563085-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid |
2172476-77-4 | 100mg |
$2963.0 | 2023-09-24 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid
Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic Acid (CAS No. 2172476-77-4)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid (CAS No. 2172476-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methyl-substituted butanamide moiety, and difluorinated butanoic acid functionality. These structural elements endow the compound with a range of potential applications in drug discovery and development.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. In the context of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid, the Fmoc group serves to protect the amino functionality during synthesis, ensuring that the desired product is formed with high purity and yield. This is particularly important in the synthesis of complex peptides and peptidomimetics, where precise control over each step of the reaction is crucial.
The methyl-substituted butanamide moiety contributes to the overall hydrophobicity of the molecule, which can influence its solubility and bioavailability. Hydrophobicity is a key factor in determining how a compound interacts with biological membranes and proteins, making it an important consideration in drug design. Recent studies have shown that compounds with optimized hydrophobicity profiles can exhibit enhanced cellular uptake and target engagement, leading to improved therapeutic outcomes.
The presence of difluorinated butanoic acid in the structure adds another layer of complexity to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, often leading to enhanced metabolic stability and reduced toxicity. In the case of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid, the difluorinated moiety may contribute to improved pharmacokinetic properties, such as increased plasma stability and reduced susceptibility to enzymatic degradation.
Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular dynamics and interactions of compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid. Molecular dynamics simulations have revealed that the fluorenyl group can adopt multiple conformations, which may influence its binding affinity to specific protein targets. These insights are valuable for rational drug design, allowing researchers to optimize lead compounds for improved potency and selectivity.
In addition to its potential as a building block for peptide synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid has shown promise in various biological assays. For instance, preliminary studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. This makes it a promising candidate for further investigation as a therapeutic agent or as a tool compound for probing biological processes.
The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Key steps include the formation of the Fmoc-amino intermediate, coupling with the methyl-substituted butanamide moiety, and subsequent introduction of the difluorinated butanoic acid fragment. Each step must be meticulously controlled to ensure that side reactions are minimized and that the final product meets stringent quality standards.
In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid (CAS No. 2172476-77-4) represents a versatile and promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.
2172476-77-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)